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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylheptane
CAS No.: 62198-65-6
Cat. No.: B15919650
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Ethyl-2,4,5-trimethylheptane (CAS No. 62198-65-6). Adherence to these procedures is critical
for ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory
compliance. As a branched alkane, 3-Ethyl-2,4,5-trimethylheptane is expected to be a
flammable liquid and should be handled with appropriate precautions.

Physicochemical Data

A comprehensive understanding of the chemical properties of 3-Ethyl-2,4,5-trimethylheptane
is fundamental for its safe handling and disposal. The following table summarizes key
guantitative data for this compound.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15919650#bc-rfq
https://www.benchchem.com/product/b15919650/docs?utm_src=pdf-body#safe-disposal-of-3-ethyl-2-4-5-trimethylheptane-a-procedural-guide
https://www.benchchem.com/product/b15919650/docs?utm_src=pdf-body#safe-disposal-of-3-ethyl-2-4-5-trimethylheptane-a-procedural-guide
https://www.benchchem.com/product/b15919650/docs?utm_src=pdf-body#safe-disposal-of-3-ethyl-2-4-5-trimethylheptane-a-procedural-guide
https://www.benchchem.com/product/b15919650/docs?utm_src=pdf-body#safe-disposal-of-3-ethyl-2-4-5-trimethylheptane-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15919650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source

Molecular Formula Ci2H26 PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
CAS Number 62198-65-6 PubChem[1]

Note: A specific Safety Data Sheet (SDS) for 3-Ethyl-2,4,5-trimethylheptane was not
identified. The following procedures are based on best practices for the disposal of flammable
hydrocarbon liquids.

Experimental Protocol: Waste Disposal

The proper disposal of 3-Ethyl-2,4,5-trimethylheptane is a critical final step in the
experimental workflow. The following protocol outlines the necessary steps for safe and
compliant disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

o Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

Body Protection: Wear a flame-retardant lab coat.

Work Area: All handling and preparation of waste should be conducted within a certified
chemical fume hood to minimize the inhalation of vapors.[2]

Ignition Sources: Ensure the work area is free of open flames, hot plates, spark-producing
equipment, and other potential ignition sources.[2][3]

Waste Segregation and Collection

o Compatibility: Do not mix 3-Ethyl-2,4,5-trimethylheptane waste with incompatible
chemicals, particularly oxidizers.[2]
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e Waste Container:
o Collect liquid waste in a designated, properly labeled hazardous waste container.[4][5]

o The container must be made of a compatible material (e.g., glass or high-density
polyethylene) and have a secure, screw-top cap.[2] It is permissible to reuse empty
reagent bottles, provided they are clean and compatible.[6]

o Fill containers to no more than three-quarters full to allow for vapor expansion.[4]
e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "3-Ethyl-
2,4,5-trimethylheptane”. Avoid abbreviations.[4][5]

o Include the approximate concentration and volume.

o Affix your institution's official hazardous waste tag and fill it out completely.[2]

Contaminated Solid Waste

e Collection: Any solid materials contaminated with 3-Ethyl-2,4,5-trimethylheptane (e.g.,
absorbent pads, gloves, weighing paper) must be collected in a separate, clearly labeled
hazardous waste bag or container.[7]

» Disposal: Dispose of contaminated solid waste as hazardous solid waste, following your
institution's guidelines.

Storage of Waste

o Location: Store the sealed waste container in a designated satellite accumulation area
(SAA).[2]

o Conditions: The SAA should be a cool, dry, and well-ventilated area, away from direct
sunlight and heat sources.[2]

o Secondary Containment: Ensure the SAA has secondary containment to capture any
potential leaks or spills.
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Final Disposal

o Coordination: Contact your institution's Environmental Health and Safety (EHS) department
or equivalent office to schedule a pickup for the hazardous waste.[2][5]

o Documentation: Complete all required hazardous waste manifests or tags as per your
institution's and local regulations.[2]

o Prohibited Disposal:
o Never pour 3-Ethyl-2,4,5-trimethylheptane down the drain.[2][5]
o Never dispose of this chemical in the regular trash.[2]

o Evaporation of flammable solvents in a fume hood is not a permissible method of disposal.

[2]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 3-Ethyl-2,4,5-
trimethylheptane.
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Caption: Disposal workflow for 3-Ethyl-2,4,5-trimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. benchchem.com [benchchem.com]
¢ 3. tcichemicals.com [tcichemicals.com]

¢ 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

o 5. safety.pitt.edu [safety.pitt.edu]

e 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

e 7. - Division of Research Safety | lllinois [drs.illinois.edu]

¢ To cite this document: BenchChem. [Safe Disposal of 3-Ethyl-2,4,5-trimethylheptane: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15919650/docs#safe-disposal-of-3-ethyl-2-4-5-
trimethylheptane-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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